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Compound of Interest

Compound Name:
2-(2-Morpholin-4-ylethoxy)benzoic

acid

CAS No.: 179994-93-5

Cat. No.: B1310325

Get Quote

Executive Summary
Ortho-substituted morpholino benzoic acids represent a privileged scaffold in medicinal

chemistry, often utilized to lock conformation or improve metabolic stability. However, they

frequently exhibit a "Solubility Valley" at physiological pH (4.5–7.0).

This behavior is driven by two converging factors:

The Ortho-Twist: Steric hindrance forces the carboxylate out of planarity, decoupling

resonance and altering pKa.[1][2]

Zwitterionic Lattice Energy: The proximity of the basic morpholine nitrogen and the acidic

carboxyl group facilitates stable zwitterion formation, creating high-melting "Brick Dust" solids

with poor aqueous solubility.

This guide provides the structural rationale, expected thermodynamic profiles, and a validated

"Gold Standard" protocol for accurate solubility determination.
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Part 1: Structural Determinants of Solubility
To predict and manipulate the solubility of this class, one must understand the molecular

machinery at the atomic level.

The Ortho-Effect & Steric Inhibition of Resonance
In para-morpholino benzoic acid, the nitrogen lone pair conjugates with the benzene ring,

pushing electron density to the carboxyl group. In the ortho-isomer, the morpholine ring

sterically clashes with the carboxyl group.

Consequence: The carboxyl group twists roughly 30–60° out of the phenyl plane.

Solubility Impact: This twist breaks conjugation. The morpholine nitrogen becomes more

basic (pKa rises) because its lone pair is no longer delocalized into the ring. Simultaneously,

the benzoic acid becomes more acidic (pKa drops) due to the loss of destabilizing cross-

conjugation.

Intramolecular Hydrogen Bonding (IMHB)
A critical feature of 2-morpholinobenzoic acid derivatives is the formation of a pseudo-6-

membered ring via IMHB between the protonated morpholine nitrogen and the carboxylate

oxygen.

Mechanism:

interaction.

Thermodynamic Cost: This "hides" two polar functional groups from the solvent (water).

While this improves membrane permeability (LogP), it significantly imposes an energy

penalty for hydration, drastically reducing intrinsic solubility (

).

The Zwitterionic Equilibrium
At pH values between the acid pKa (~2.5) and the base pKa (~7.5), the molecule exists

primarily as a zwitterion (neutral net charge but highly dipolar). Zwitterions typically possess

high crystal lattice energies, making the solid phase difficult to disrupt.
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Visualization: pH-Dependent Species & Solubility
The following diagram illustrates the species distribution and the resulting "U-Shaped" solubility

curve typical for this class.
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Figure 1: The solubility profile follows a U-shape. High solubility exists at extremes

(Cation/Anion), while the neutral zwitterion predominates at physiological pH, leading to

precipitation.

Part 2: Thermodynamic vs. Kinetic Solubility[3]
Researchers often conflate kinetic solubility (precipitation from DMSO) with thermodynamic

solubility (equilibrium from solid). For ortho-morpholino benzoic acids, Kinetic Solubility is

unreliable.

Feature Kinetic Solubility (HTS)
Thermodynamic Solubility
(Gold Standard)

Starting State DMSO Solution Solid Powder (Crystalline)

Equilibrium
Pseudo-equilibrium

(Supersaturated)
True Equilibrium

Relevance
Early Screening (Rank

ordering)

Formulation, Tox Studies, IND

Filing

Risk for this Class

High: DMSO disrupts IMHB

and prevents zwitterionic

crystal formation, giving falsely

high solubility readings.

Low: Detects the true "brick

dust" nature of the lattice.

Recommendation: Always use Thermodynamic methods for lead optimization of this scaffold.
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Part 3: Validated Experimental Protocol (Shake-
Flask)
This protocol is designed to overcome the "oiling out" and supersaturation issues common with

morpholine derivatives.

Materials
Compound: >10 mg of crystalline solid (Amorphous material will give variable results).

Media:

0.1 N HCl (pH 1.2) - Mimics Stomach.

50 mM Phosphate Buffer (pH 6.8) - Mimics Intestine/Blood (Critical Zwitterion Zone).

0.1 N NaOH (pH 10) - Basic control.

Equipment: Orbital shaker (temperature controlled), HPLC-UV/MS, pH meter.

Workflow Diagram
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Figure 2: Thermodynamic Shake-Flask Workflow. Note the "Measure Final pH" step, which is

critical as the compound itself acts as a buffer, potentially shifting the media pH.

Critical Step: The "pH Shift" Check
Ortho-morpholino benzoic acids are buffers.[3] If you add 5 mg of compound to a weak buffer,

the pH will shift.

Error: Starting at pH 7.0

Ending at pH 5.5.
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Result: You are measuring solubility at pH 5.5 (Zwitterion minimum), not pH 7.0.

Correction: Always record the final pH of the saturated solution. Plot solubility vs. Final pH.

Part 4: Data Interpretation & Formulation Strategy
Typical Solubility Data (Illustrative)
Based on physicochemical properties of 2-morpholinobenzoic acid analogs.

Medium pH
Predominant
Species

Expected Solubility

0.1 N HCl 1.2

Cation (

,

)

High (> 5 mg/mL)

Acetate Buffer 4.5

Zwitterion (

,

)

Very Low (< 0.1

mg/mL)

Phosphate Buffer 7.4
Equilibrium

(Zwitterion/Anion)

Moderate (0.5 - 2

mg/mL)

0.1 N NaOH 10.0

Anion (

,

)

High (> 10 mg/mL)

Formulation Approaches
If the intrinsic solubility (pH 4–6) is too low for efficacy:

Salt Selection: Avoid simple HCl salts if the "Common Ion Effect" in the stomach is a

concern. Use Mesylate or Tosylate salts to disrupt the crystal lattice.
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Lipid Formulations: Since the IMHB increases lipophilicity, these molecules often dissolve

well in SEDDS (Self-Emulsifying Drug Delivery Systems) or lipid-based excipients (e.g.,

Labrasol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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